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Compound of Interest

Compound Name: Ethyl 7-bromoheptanoate

Cat. No.: B1580616

Essential Safety and Handling Guide for Ethyl 7-
bromoheptanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ethyl 7-bromoheptanoate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl 7-bromoheptanoate is
provided below.
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Property

Value

Molecular Formula

C9H17BrO2

Molecular Weight 237.13 g/mol [1][2]

Appearance Colorless to almost colorless clear liquid
Melting Point 29 °C (lit.)

Boiling Point 112 °C at 7 hPa (lit.)[3]

Density 1.217 g/cm3 at 25 °C[3]

Flash Point 113 °C (closed cup)[3]

Storage Temperature

Store refrigerated at 2-8°C[4]

Hazard Identification and Precautionary Measures

Ethyl 7-bromoheptanoate is classified as a hazardous substance. The following table

summarizes its hazard classifications and the corresponding precautionary statements.
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GHS . Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statements Statements

P264: Wash skin
thoroughly after
handling.[3][5]
P280: Wear
protective
gloves/protective
clothing/eye
GHSO07 H315: Causes protection/face
(Exclamation Warning skin irritation.[1] protection.[3][5]
Mark) [3] P302+P352: IF
ON SKIN: Wash
with plenty of

Skin Irritation

(Category 2)

water.
P332+P317: If
skin irritation
occurs: Get

medical help.[1]

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.[3][5]
P305+P351+P33
8: IF IN EYES:

Rinse cautiously

Serious Eye GHSO07 H319: Causes
Irritation (Exclamation Warning serious eye

(Category 2) Mark) irritation.[1][3] )
with water for

several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

[3]
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Specific Target
Organ Toxicity -
Single Exposure
(Respiratory
Tract Irritation)

(Category 3)

GHSO07
(Exclamation
Mark)

Warning

H335: May
cause respiratory
irritation.[1][3]

P261: Avoid
breathing
dust/fume/gas/mi
st/vapours/spray.
[3][5] P271: Use
only outdoors or
in a well-
ventilated area.
[31[5]
P304+P340: IF
INHALED:
Remove person
to fresh air and
keep comfortable
for breathing.[5]

Harmful if
swallowed, in
contact with skin

or if inhaled

GHSO07
(Exclamation
Mark)

Warning

H302 + H312 +
H332: Harmful if
swallowed, in
contact with skin
or if inhaled.[5]

P270: Do not
eat, drink or
smoke when
using this
product.[5]
P301+P312: IF
SWALLOWED:
Call a POISON
CENTER/doctor

if you feel unwell.

[5]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize
exposure and ensure personal safety.
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Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[6][7][8]

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer

Skin Protection surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use. Wear
appropriate protective clothing to prevent skin
exposure.[6][7]

Follow the OSHA respirator regulations found in
29 CFR 1910.134 or European Standard EN
149. A dust mask type N95 (US) or a type ABEK
(EN14387) respirator filter is recommended.[7]

Respiratory Protection

Handling and Storage Workflow

The following diagram outlines the standard operating procedure for handling and storing Ethyl
7-bromoheptanoate.
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Workflow for Handling Ethyl 7-bromoheptanoate

Preparation

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

;

2. Ensure Proper Ventilation
(Fume Hood)

Handling
y

[3. Retrieve from Refrigerated Storage]
G. Dispense in Fume HOOCD

5. Tightly Seal Container After Use

Post-Handling
y

6. Return to Refrigerated Storage

[7. Decontaminate Work Aree)
[8. Dispose of Waste Properla
[9. Remove and Dispose of PPE]

Click to download full resolution via product page

Caption: Standard workflow for handling Ethyl 7-bromoheptanoate.
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Operational Plans

Accidental Release Measures In case of a spill, immediately evacuate the area. Use personal
protective equipment, including respiratory protection.[3] Avoid breathing vapors, mist, or gas.
[7] Absorb the spill with inert material such as vermiculite, sand, or earth and place it in a
suitable, closed container for disposal.[7] Prevent the spill from entering drains.[6]

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

¢ In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3]

o |f Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[3]

Disposal Plan

Dispose of Ethyl 7-bromoheptanoate and its contaminated packaging as special waste.[6]
This should be done in consultation with a licensed disposal company and in accordance with
local, state, and federal regulations.[6] Do not dispose of the chemical as unused product.[3]
Contaminated packaging should be disposed of as unused product.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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